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Perphenazine's Impact on Mitochondrial
Respiration: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of Perphenazine and other

antipsychotic medications on mitochondrial respiration in isolated mitochondria. The data

presented is compiled from multiple studies to offer a comprehensive overview for researchers

investigating drug-induced mitochondrial dysfunction.

Perphenazine and Mitochondrial Function: An
Overview
Perphenazine, a typical antipsychotic of the phenothiazine class, has been shown to impact

mitochondrial function, leading to cellular stress and potential toxicity. Studies indicate that

Perphenazine can induce mitochondrial damage, including fragmentation, and lead to a

decrease in cellular ATP levels. This disruption of mitochondrial integrity and function is a

critical area of investigation for understanding both the therapeutic and adverse effects of this

and other antipsychotic drugs.
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Comparative Effects of Antipsychotics on
Mitochondrial Respiration
The following tables summarize the quantitative effects of Perphenazine and other common

antipsychotics on key parameters of mitochondrial respiration. It is important to note that the

data is collated from various studies using different experimental models (e.g., rat liver, pig

brain mitochondria), which may influence the results.
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Drug Class
Effect on
Mitochondrial
Respiration

IC50 (Complex
I-linked
Respiration)

Source

Perphenazine
Typical

(Phenothiazine)

Induces

mitochondrial

damage and

decreases

cellular ATP

levels.[1][2]

Data Not

Available
[1][2]

Chlorpromazine
Typical

(Phenothiazine)

Inhibits Complex

I-linked

respiration. Can

act as an

uncoupler in

basal respiration

and an ETC

inhibitor under

uncoupled

respiration.[3][4]

~116 µM (pig

brain)
[3]

Haloperidol
Typical

(Butyrophenone)

Inhibits Complex

I-linked

respiration.[3][4]

~64.9 µM (pig

brain)
[3]

Trifluoperazine
Typical

(Phenothiazine)

Completely

inhibits ADP-

stimulated (State

3) respiration at

66 µM.[5]

Not explicitly

stated, but

complete

inhibition at 66

µM

[5]

Risperidone Atypical

Inhibits Complex

I-linked

respiration.[3][4]

Data Not

Available
[3][4]

Quetiapine Atypical

Inhibits Complex

I-linked

respiration.[3][4]

Data Not

Available
[3][4]
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Olanzapine Atypical

Did not

significantly

inhibit

mitochondrial

respiratory rate

in one study.[3]

Not Applicable [3]

Aripiprazole Atypical

Inhibits Complex

I-linked

respiration.[3]

Data Not

Available
[3]

Inhibition of Mitochondrial Respiratory Chain
Complexes
Several antipsychotics have been shown to directly inhibit the enzymatic activity of the electron

transport chain (ETC) complexes.
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Drug
Complex I
Inhibition

Complex II+III
Inhibition

Complex IV
Inhibition

Source

Chlorpromazine Yes

No significant

inhibition

reported

Yes [3]

Haloperidol Yes

No significant

inhibition

reported

No significant

inhibition

reported

[3]

Zotepine Yes Yes Yes [3]

Aripiprazole Yes Yes

No significant

inhibition

reported

[3]

Quetiapine Yes Yes

No significant

inhibition

reported

[3]

Risperidone Yes Yes

No significant

inhibition

reported

[3]

Clozapine Yes

No significant

inhibition

reported

No significant

inhibition

reported

[3]

Signaling Pathways and Experimental Workflow
To visualize the mechanisms and experimental procedures involved in assessing the effects of

Perphenazine on mitochondrial respiration, the following diagrams are provided.
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Potential Mechanism of Perphenazine-Induced Mitochondrial Dysfunction

Perphenazine
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Caption: A diagram illustrating the potential signaling pathway of Perphenazine-induced

mitochondrial dysfunction.

Experimental Workflow for Assessing Mitochondrial Respiration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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